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Compound of Interest

Compound Name: Naphthalene-2,7-dicarboxylic Acid

Cat. No.: B1589578 Get Quote

For researchers, scientists, and professionals engaged in drug development, precise

identification of chemical compounds is paramount. This guide provides a comprehensive

overview of the key chemical identifiers for Naphthalene-2,7-dicarboxylic acid, a molecule of

interest in various research and development applications.

Chemical Identity
Naphthalene-2,7-dicarboxylic acid is a dicarboxylic acid derivative of naphthalene. The

accurate and unambiguous identification of this compound is crucial for procurement,

regulatory compliance, and scientific communication. The primary and universally recognized

identifier is the CAS (Chemical Abstracts Service) Registry Number.

A compilation of essential chemical identifiers for Naphthalene-2,7-dicarboxylic acid is

presented below, offering a quick reference for laboratory and documentation purposes.
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Identifier Value

CAS Number 2089-89-6[1][2][3][4]

IUPAC Name naphthalene-2,7-dicarboxylic acid[2][5]

Molecular Formula C12H8O4[2][3][5]

Molecular Weight 216.19 g/mol [1][3][5]

PubChem CID 11790598[5]

SMILES O=C(O)c1cc2cc(C(=O)O)ccc2cc1[6][7]

InChI Key
WPUMVKJOWWJPRK-UHFFFAOYSA-N[1][2]

[7]

Logical Relationship of Identifiers
The various chemical identifiers are interconnected and provide different layers of information

about the molecule. The IUPAC name and SMILES string describe the chemical structure, from

which the molecular formula and molecular weight can be derived. The CAS number and

PubChem CID are unique registration numbers that link to a wealth of curated information

about the compound.
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Structural Information

Derived Properties Registry Numbers

IUPAC Name
naphthalene-2,7-dicarboxylic acid

Molecular Formula
C12H8O4

CAS Number
2089-89-6

is registered as

SMILES
O=C(O)c1cc2cc(C(=O)O)ccc2cc1

Molecular Weight
216.19 g/mol

calculates

PubChem CID
11790598

cross-references

Click to download full resolution via product page

Caption: Relationship between chemical identifiers for Naphthalene-2,7-dicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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